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Compound of Interest

Compound Name: Diethyl pentadecanedioate

Cat. No.: B073153

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Diethyl pentadecanedioate. It offers
procedural guidance on personal protective equipment, operational plans for safe handling and
storage, and protocols for disposal.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for Diethyl pentadecanedioate is not readily
available, data from structurally similar long-chain dicarboxylic acid esters suggest that it is of
low acute toxicity. However, as with any laboratory chemical, it is crucial to handle it with care
to minimize exposure. Potential hazards may include skin and eye irritation upon direct contact.
Arelated compound, 1,15-Diethyl 2,2,14,14-tetramethyl-8-oxopentadecanedioate, is listed with
GHS hazard statements indicating it may be harmful if swallowed, in contact with skin, or if
inhaled[1]. Therefore, appropriate personal protective equipment (PPE) is necessary.

Summary of Potential Hazards:
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Hazard Type Description

May be harmful if swallowed, in contact with

Acute Toxicity (Oral, Dermal, Inhalation) skin, or inhaled, based on data for similar

compounds[1].

Prolonged or repeated contact may cause skin

Skin Contact S
irritation.

Eye Contact May cause eye irritation.

A safety data sheet for a similar compound

Aquatic Toxicit
a Y indicates it may be harmful to aquatic life[2].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table outlines the recommended PPE for handling Diethyl pentadecanedioate,
based on general laboratory safety standards and information for similar chemicals.

Recommended Personal Protective Equipment:
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. Specifications and Best
Body Part PPE Recommendation .
Practices

Nitrile or butyl rubber gloves

are recommended for

protection against a broad

) ) range of chemicals[3][4].

Hands Chemical-resistant gloves ]

Gloves should be inspected

before each use and disposed

of properly after handling the

chemical[2].

In situations with a potential for
splashing, chemical splash
Safety glasses with side goggles are required[3][5].
Eyes shields or chemical splash Standard safety glasses
goggles meeting ANSI Z.87.1
standards are acceptable for

low-risk procedures|[3].

A standard, buttoned lab coat
Body Laboratory coat should be worn to protect the

skin and personal clothing[3].

If working in a poorly ventilated
area or if aerosols may be
Not generally required under generated, a respirator may be
Respiratory normal use with adequate necessary. All respirator use
ventilation must comply with a
comprehensive respiratory
protection program[3][6].

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Diethyl
pentadecanedioate and ensuring a safe laboratory environment.

Experimental Workflow for Handling
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The following diagram illustrates the standard workflow for safely handling Diethyl
pentadecanedioate in a laboratory setting.
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Safe handling workflow for Diethyl pentadecanedioate.

Step-by-Step Handling Protocol:

e Preparation:

o Review all available safety information for Diethyl pentadecanedioate and similar
chemicals.

o Ensure a chemical spill kit is readily accessible.
o Put on all required personal protective equipment as outlined in the table above.

e Handling:

[¢]

Retrieve the chemical from its designated storage area.

[e]

Handle the substance in a well-ventilated area, such as a fume hood, especially if heating
or aerosolizing.

[e]

Avoid direct contact with skin and eyes[7]. Do not breathe in any vapors or mists[8].

o

Keep the container tightly closed when not in use[8][9].
o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents[7][9].

o Keep containers tightly sealed to prevent contamination[3][9].

Disposal Plan

Proper disposal of chemical waste is essential to protect the environment and comply with
regulations.

Waste Characterization and Segregation
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o Chemical Waste: Unused Diethyl pentadecanedioate and any solutions containing it should
be considered chemical waste.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, pipette tips, and paper towels, should also be disposed of as chemical waste.

Step-by-Step Disposal Protocol:

Collection:

o Collect all waste containing Diethyl pentadecanedioate in a clearly labeled, sealed, and
appropriate waste container.

o Do not mix with other incompatible waste streams.

Labeling:

o Label the waste container with "Hazardous Waste" and list all contents, including Diethyl
pentadecanedioate and any solvents used.

Storage of Waste:

o Store the waste container in a designated satellite accumulation area.

Disposal:

o Dispose of the waste through your institution's environmental health and safety (EHS)
office, following all local, state, and federal regulations[2][7][9]. Do not pour chemical
waste down the drain[2][7].

The following diagram outlines the logical flow for the disposal of Diethyl pentadecanedioate
waste.
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Waste disposal workflow for Diethyl pentadecanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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